Cas no 1083175-32-9 ((2S)-2-amino-3-(piperidin-4-yl)propanoic acid dihydrochloride)

• Product Name: (2S)-2-amino-3-(piperidin-4-yl)propanoic acid dihydrochloride
• CAS No: 1083175-32-9
• MF: C₈H₁₈Cl₂N₂O₂
• MW: 245.146720409393
• CID: 5459522
• PubChem ID: 162341904
• Update Time: 2025-06-14

(2S)-2-amino-3-(piperidin-4-yl)propanoic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• AT24940
• Z4635347562
• (2S)-2-AMINO-3-(PIPERIDIN-4-YL)PROPANOIC ACID 2HCL
• (2S)-2-amino-3-(piperidin-4-yl)propanoic acid dihydrochloride

• Inchi： 1S/C8H16N2O2.2ClH/c9-7(8(11)12)5-6-1-3-10-4-2-6;;/h6-7,10H,1-5,9H2,(H,11,12);2*1H/t7-;;/m0../s1
• InChI Key： NYLYRKPSUMZBHT-KLXURFKVSA-N
• SMILES： Cl.Cl.OC([C@H](CC1CCNCC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 155
• Topological Polar Surface Area: 75.4

Additional information on (2S)-2-amino-3-(piperidin-4-yl)propanoic acid dihydrochloride

Comprehensive Overview of (2S)-2-amino-3-(piperidin-4-yl)propanoic acid dihydrochloride (CAS No. 1083175-32-9)

(2S)-2-amino-3-(piperidin-4-yl)propanoic acid dihydrochloride (CAS No. 1083175-32-9) is a chemically modified amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a piperidine-containing amino acid, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring a piperidin-4-yl moiety, makes it a valuable building block in drug discovery, particularly for targeting central nervous system (CNS) disorders and G-protein-coupled receptors (GPCRs).

The growing interest in (2S)-2-amino-3-(piperidin-4-yl)propanoic acid dihydrochloride is driven by its potential applications in neurological therapeutics and peptide-based drug design. Researchers are exploring its role in modulating neurotransmitter systems, such as those involving dopamine and serotonin, which are critical in conditions like Parkinson’s disease and depression. Additionally, its chiral center at the 2-position ensures stereospecific interactions, a feature highly sought after in enantioselective synthesis.

From a synthetic perspective, CAS 1083175-32-9 is often utilized in solid-phase peptide synthesis (SPPS) and medicinal chemistry workflows. Its dihydrochloride salt form enhances solubility, making it suitable for aqueous reaction conditions. This property is particularly advantageous in high-throughput screening (HTS) assays, where solubility is a common bottleneck. Furthermore, the compound’s piperidine ring contributes to improved blood-brain barrier (BBB) penetration, a critical factor in CNS drug development.

Recent advancements in computational chemistry and AI-driven drug discovery have further highlighted the relevance of (2S)-2-amino-3-(piperidin-4-yl)propanoic acid dihydrochloride. Machine learning models are being trained to predict its binding affinities to various receptors, accelerating the identification of novel therapeutic candidates. This aligns with the broader trend of precision medicine, where tailored molecular designs are prioritized for personalized treatment strategies.

In the context of green chemistry, efforts are underway to optimize the synthesis of CAS 1083175-32-9 using catalytic methods and renewable solvents. This reflects the pharmaceutical industry’s shift toward sustainable practices, reducing the environmental footprint of active pharmaceutical ingredient (API) production. Such innovations are often discussed in forums focusing on ESG (Environmental, Social, and Governance) compliance in drug manufacturing.

For researchers sourcing (2S)-2-amino-3-(piperidin-4-yl)propanoic acid dihydrochloride, quality control is paramount. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and stereochemical integrity. These measures ensure reproducibility in preclinical studies, a topic frequently searched by pharmacology professionals and biotech startups.

In summary, 1083175-32-9 represents a versatile scaffold with broad applicability in modern drug discovery. Its integration into peptidomimetics and small-molecule therapeutics underscores its importance in addressing unmet medical needs. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovative pharmaceutical research.